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Compound of Interest

Compound Name: Dikar

Cat. No.: B1239507 Get Quote

Disclaimer: Dikar is a commercial-grade agricultural fungicide-miticide and is not manufactured

for sterile laboratory use. The information provided here is intended for researchers and

scientists who may be using this product for experimental purposes in a controlled laboratory

setting. This guide is based on the technical specifications of the active ingredients and general

laboratory best practices for handling non-sterile, wettable powders. Always handle Dikar with

appropriate personal protective equipment (PPE), including gloves, eye protection, and a mask

to avoid inhalation of the powder. The U.S. EPA registration for Dikar was canceled on April 11,

1992.[1]

Frequently Asked Questions (FAQs)
Q1: What is Dikar and what are its active ingredients?

Dikar is a wettable powder fungicide and miticide.[1] Its primary active ingredients are

Mancozeb (72%) and Dinocap (4.7%).[1][2] It is designed to be mixed with water to form a

suspension for agricultural applications.

Q2: I'm trying to make a stock solution of Dikar, but it won't dissolve. Why?

Dikar is a wettable powder, not a soluble powder. Its active ingredients have very low solubility

in water. Mancozeb's water solubility is approximately 6 mg/L, and it is practically insoluble in

most organic solvents.[3] Dinocap is also practically insoluble in water.[4] Therefore, you will be

preparing a stock suspension, not a true solution. This means fine particles of the powder are

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1239507?utm_src=pdf-interest
https://www.benchchem.com/product/b1239507?utm_src=pdf-body
https://www.benchchem.com/product/b1239507?utm_src=pdf-body
https://www.benchchem.com/product/b1239507?utm_src=pdf-body
https://www.pomerix.com/pesticides/dikar-fungicide-miticide
https://www.benchchem.com/product/b1239507?utm_src=pdf-body
https://www.benchchem.com/product/b1239507?utm_src=pdf-body
https://www.pomerix.com/pesticides/dikar-fungicide-miticide
https://www.pomerix.com/pesticides/dikar-fungicide-miticide
https://pr-rp.hc-sc.gc.ca/1_1/view_label?p_ukid=389987628
https://www.benchchem.com/product/b1239507?utm_src=pdf-body
https://www.benchchem.com/product/b1239507?utm_src=pdf-body
http://extoxnet.orst.edu/pips/mancozeb.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB0744977_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


dispersed in the liquid, not dissolved. It is critical to maintain a homogenous suspension

through constant agitation when taking subsamples for your experiments.

Q3: My Dikar suspension looks cloudy and has particles at the bottom. Is it contaminated?

This is the expected appearance of a Dikar suspension. The cloudiness is due to the

suspended particles of the wettable powder. Sedimentation will occur if the suspension is left to

stand. This is not necessarily a sign of contamination, but rather the nature of the product.

However, microbial contamination can also cause cloudiness.

Q4: What are the signs of microbial contamination in my Dikar stock suspension?

Signs of microbial contamination can include:

Unusual odors: A foul or "funky" smell can indicate bacterial growth.

Clumping or stringy growth: Fungal contamination may appear as filamentous structures or

clumps.

Unexpected color changes in media: If you add the Dikar suspension to a growth medium

with a pH indicator, a rapid color change may suggest microbial metabolism.

Q5: How can I minimize microbial contamination when preparing my Dikar stock suspension?

Since Dikar is not a sterile product, you cannot eliminate all microbes, but you can minimize

additional contamination by:

Using sterile water or a sterile buffer as your solvent.

Preparing the suspension in a laminar flow hood.

Using sterile labware (flasks, stir bars, etc.).

Filter-sterilizing your base solvent before adding the Dikar powder. Note: You cannot filter-

sterilize the final suspension as the filter will remove the active ingredient particles.

Q6: How should I store my Dikar stock suspension?
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For short-term storage (days to weeks), a stock suspension of Mancozeb in DMSO can be

stored at 0 - 4°C. For long-term storage (months), it should be kept at -20°C.[5] While Dikar is
a powder formulation, applying similar principles, it is advisable to store the suspension in the

dark at 4°C for short periods. Since Mancozeb degrades in water with a half-life of 1 to 2 days,

it is highly recommended to prepare fresh suspensions for each experiment.[3]

Dikar and its Active Ingredients: A Summary
Property Mancozeb Dinocap Dikar Formulation

CAS Number 8018-01-7[3] 39300-45-3[4] N/A

Appearance
Grayish-yellow

powder[3]
Liquid[4] Wettable Powder

Composition C₈H₁₂MnN₄S₈Zn[5]

Mixture of

dinitrooctylphenyl

crotonate isomers[6]

72% Mancozeb, 4.7%

Dinocap[1][2]

Water Solubility
~6 mg/L (practically

insoluble)[3]
Practically insoluble[4] Forms a suspension

Other Solubilities Soluble in DMSO[5][7]

Slightly soluble in

Chloroform and

Methanol[4]

N/A

Stability

Decomposes at

192°C[3]; Half-life in

water is 1-2 days[3]

Stable at -20°C[4] N/A

Experimental Protocols
Protocol for Preparing a Dikar Stock Suspension (e.g.,
10 mg/mL)
This protocol provides a method for preparing a stock suspension for experimental use,

prioritizing homogeneity and minimizing contamination.

Materials:
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Dikar Wettable Powder Fungicide-Miticide

Sterile, purified water (e.g., deionized, distilled)

Sterile magnetic stir bar

Sterile volumetric flask or graduated cylinder

Sterile media bottle or flask for storage

Analytical balance

Laminar flow hood

Magnetic stir plate

Procedure:

Work in a laminar flow hood. This will reduce the introduction of airborne microbial

contaminants.

Weigh the Dikar powder. Carefully weigh the desired amount of Dikar powder using an

analytical balance. For a 10 mg/mL suspension in 100 mL, you would weigh 1.0 g of Dikar.

Add powder to the sterile flask. Transfer the weighed powder into a sterile flask containing a

sterile magnetic stir bar.

Add a small amount of sterile water. Add a small volume (e.g., 10-20 mL) of sterile water to

the powder to create a paste. This helps to wet the powder and prevent clumping.

Bring to final volume. Slowly add sterile water to reach the final desired volume while the

flask is on a magnetic stir plate set to a moderate speed.

Mix thoroughly. Allow the suspension to mix for at least 15-30 minutes to ensure the particles

are well-dispersed.

Store appropriately. Transfer the suspension to a sterile, clearly labeled storage bottle. Store

at 4°C and use within 1-2 days for best results.
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Homogenize before use. Before taking any subsamples for your experiments, ensure the

suspension is thoroughly mixed by placing it on a stir plate or vortexing, as the particles will

settle over time.

Visualizations
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Preparation

Storage & Use

Weigh Dikar Powder

Transfer to Sterile Flask

Add Small Amount of Sterile Water to Make Paste

Bring to Final Volume with Sterile Water

Mix Thoroughly on Stir Plate

Store at 4°C in a Labeled, Sterile Bottle

Homogenize Suspension Before Each Use
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Troubleshooting Path
Normal Observation

Is your Dikar suspension showing
 unexpected changes (odor, clumps)?

Check for Contamination Sources:
- Non-sterile water?

- Non-sterile labware?
- Improper handling?

Yes

Cloudiness and sedimentation are normal
 for a wettable powder suspension.

No

Discard Suspension and Prepare Freshly

Review Aseptic Technique Protocol

Ensure thorough mixing before use.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pomerix.com [pomerix.com]

2. pr-rp.hc-sc.gc.ca [pr-rp.hc-sc.gc.ca]

3. EXTOXNET PIP - MANCOZEB [extoxnet.orst.edu]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1239507?utm_src=pdf-body-img
https://www.benchchem.com/product/b1239507?utm_src=pdf-custom-synthesis
https://www.pomerix.com/pesticides/dikar-fungicide-miticide
https://pr-rp.hc-sc.gc.ca/1_1/view_label?p_ukid=389987628
http://extoxnet.orst.edu/pips/mancozeb.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Dinocap CAS#: 39300-45-3 [amp.chemicalbook.com]

5. medkoo.com [medkoo.com]

6. researchgate.net [researchgate.net]

7. glpbio.com [glpbio.com]

To cite this document: BenchChem. [Technical Support Center: Dikar Fungicide-Miticide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239507#troubleshooting-dikar-stock-solution-
contamination]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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